Potassium hydroxide

• IUPAC Name: potassium;hydroxide
• InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• InChI Key: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[K+]
• Molecular Formula: KOH, HKO
• DSSTOX Substance ID: DTXSID5029633
• Molecular Weight: 56.106 g/mol
• Physical Description: Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds., Potassium hydroxide, [dry solid, flake, bead, or granular] appears as a white solid. Corrosive to metals and tissue. Used in soap manufacture, bleach, as an electrolyte in alkaline batteries, and as a food additive., Dry Powder; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Other Solid; Water or Solvent Wet Solid, White or nearly white pellets, flakes, sticks, fused masses or other forms, Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]; [NIOSH], WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS., White, odorless solid or clear aqueous solution., Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999), 2408 °F at 760 mmHg (NTP, 1992), 1,320, 1327 °C, 1324 °C, 2408 °F, 2415 °F
• Solubility: 107 g/100 cc at 59 °F (NTP, 1992), Soluble, Very soluble in water. Freely soluble in ethanol, Solubility in water, 121 g/100 g water at 25 °C, Solubility in water (g KOH/100 g H2O): 97 at 0 °C; 103 at 10 °C; 112 at 20 °C; 126 at 30 °C; 178 at 100 °C, Soluble in 0.9 part water, about 0.6 part boiling water, Soluble in ethanol, methanol, For more Solubility (Complete) data for POTASSIUM HYDROXIDE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 25 °C: 110 (very good), (59 °F): 107%
• Density: 1.45 to 1.50 at 68 °F (USCG, 1999), 2.04 at 59 °F (USCG, 1999) - Denser than water; will sink, 2.044 g/cu cm, Colorless, strongly basic, soapy, caustic liquid whose density depends on the concentration (g/cu cm at wt%): 1.092 at 10; 1.188 at 29; a.291 at 30; a.395 at 40; 1.514 at 50 /Aqueous potassium hydroxide/, 2.04 g/cm³, 2.04
• Vapor Pressure: 1 mmHg at 1326 °F ; 5 mmHg at 1497 °F (NTP, 1992), 1 MM HG @ 714 °C, 1 mmHg at 1326 °F; 5 mmHg at 1497 °F, (1317 °F): 1 mmHg
• Mechanism of Action: The exact mechanism of action of KOH is not known but the speculated one is that topical application of KOH digests keratin, and induces inflammation. The mechanism of skin injury by alkali substances such as potassium hydroxide is by the saponification of fat, causing fatty tissue to lose its function with increased damage due to a heat reaction. Extraction of water from cells occurs due to the hygroscopic (absorbent) nature of alkali. Dissolution of proteins also occurs, allowing for deeper penetration of OH- ions and resulting in various chemical reactions. The alkali penetrates the skin quickly, saponifies plasma membranes, denatures collagen proteins, and leads to vascular thromboses in the conjunctiva and other parts of the eye. The resulting corneal burns include scarring and opacification of the cornea with resulting in vision loss, corneal neovascularization, ulcer formation, and perforation. Other consequences of untreated or very severe alkali burns include epithelial erosions, secondary glaucoma, and causes the destruction of conjunctival mucus cells, causing dry eyes, trichiasis (misdirected eyelash hairs), and other ocular conditions. In the gastrointestinal tract, after oral ingestion, burns may result. The mechanism of injury is liquefactive necrosis. The thrombosis of gastrointestinal blood vessels also contributes to tissue damage. When the alkali enters the stomach, gastric acid may neutralize the strong base, which can limit the extent of the injury. Perforation of the stomach can sometimes occur with peritonitis and caustic injury to the surrounding organs including the colon, pancreas, liver, and spleen., The mechanism of injury by alkali skin burns is by saponification of fat, which causes fatty tissue to lose its function with increased damage due to heat reaction; extraction of considerable water from cells due to the hygroscopic nature of alkali; and dissolution of proteins, permitting so deeper penetration of OH- ions and further chemical reactions., A systemic (non-acute) oral intoxication by KOH is not expected. Regarding the potassium toxicity, the LD50 value in rats of KCl, 3.020 g/kg bw/day is much higher than that of KOH, in the range of 0.273 - 0.365 - 1.230 g KOH/kg bw/day. This demonstrates that the acute toxicity of KOH is probably due to the corrosivity caused by the OH- ion (pH value), and less to systemic toxic effects of the K+ ion. Under non-irritating conditions, the potassium doses are much lower than those used in acute toxicity studies, and therefore not relevant from the point of view of the systemic toxicity of potassium. Furthermore, the uptake of potassium, via exposure to potassium hydroxide, is much less than the oral uptake with therapeutic doses of KCl for treating potassium deficiency, of up to 10 g/day. Moreover, the oral uptake of potassium from food, from natural origin or from food additives, is likely to be also much higher.
• Impurities: /Potential/ impurities: sodium oxide, sodium carbonate, sodium chloride, sodium chlorate, ferrous oxide, mercury, sodium sulfate, silicon dioxide, aluminum oxide, calcium oxide, magnesium oxide, manganese, nickel, and copper.
• Color/Form: White or colorless, orthorhombic, deliquescent pieces, lumps, or sticks having crystalline fracture, White or slightly yellow lumps, rods, pellets, White rhombic crystals
• CAS RN: 1310-58-3
• Melting Point: 680 °F approximately (NTP, 1992), about 360 °C; about 380 °C when anhydrous, Melting point: 406 °C, 90-92% KOH; MP: about 250 °C; heat of fusion: about 6.7 kJ/mol /Technical potassium hydroxide/, 380 °C, 680 °F, 716 °F

Description

Potassium hydroxide, often referred to as caustic potash, is a strong alkali used in various industrial, chemical, and manufacturing processes. It is known for its role in the production of other potassium compounds, soap making, and as an electrolyte in batteries.

Synthesis Analysis

Potassium hydroxide can be synthesized through the electrolysis of potassium chloride (KCl) solution, leading to the formation of KOH along with hydrogen and chlorine gases as by-products. This method is commonly used in the industry due to its efficiency and scalability (Yuan et al., 2010).

Molecular Structure Analysis

The molecular structure of potassium hydroxide consists of a potassium ion (K+) and a hydroxide ion (OH-). Research on the structure of related potassium compounds, like potassium tantalum defect pyrochlore, provides insight into the complex crystal structures that potassium ions can form in various chemical contexts (Duan et al., 1998).

Chemical Reactions and Properties

Potassium hydroxide participates in numerous chemical reactions, including neutralization with acids to form water and potassium salts, and as a catalyst in the formation of biodiesel through the transesterification of triglycerides. Its reactivity with acids and ability to form superbase conditions when dissolved in certain solvents like dimethyl sulfoxide highlights its chemical versatility (Yuan et al., 2010).

Physical Properties Analysis

The physical properties of potassium hydroxide include its high solubility in water, hygroscopic nature, and the ability to absorb moisture from the air. Its solution is a strong conductor of electricity, which makes it useful in alkaline batteries. A review of its specific conductivities for various concentrations and temperatures provides detailed insights into its behavior in aqueous solutions (Gilliam et al., 2007).

Chemical Properties Analysis

KOH is a strong base, capable of deprotonating acids in neutralization reactions. It also serves as an effective reagent in organic synthesis, such as in the formation of cross-coupling products under transition metal-free conditions. Its role in enhancing the reactivity and selectivity of chemical reactions showcases its utility in synthetic chemistry (Yuan et al., 2010).

Scientific Research Applications

Electrochemical Applications

• Purification of Potassium Chloride for KOH Production

  KOH is produced through the electrolysis of potassium chloride (KCl). An electrochemical system using sodium manganese oxide and potassium iron hexacyanoferrate can selectively remove sodium ion impurities from KCl, thereby enhancing the purity of KOH for high-value applications in electronic fields (Yoon, Lee, Kim, & Yoon, 2018).

• Hydrogen Storage Enhancement

  Modification of multi-walled carbon nanotubes (MWNTs) with KOH has shown to improve hydrogen storage capacity significantly, making it a promising technique for enhancing hydrogen adsorption in carbon nanotubes (Chen & Huang, 2007).

• Aluminum-Air Batteries

  KOH solution electrolytes, when gelled with hydroponics gelling agents, are used in aluminum-air cells, showing a capacity increase and improved power density under certain concentrations (Mohamad, 2008).

Environmental and Energy Research

• CO2 Hydrogenation

  Catalytic hydrogenation of carbon dioxide in aqueous KOH using iridium trihydride complexes has been shown to efficiently produce potassium formate, demonstrating the potential of KOH in carbon capture and utilization processes (Tanaka, Yamashita, & Nozaki, 2009).

• Biodiesel Production

  KOH serves as a catalyst in biodiesel production from various oils. The optimization of this process involves adjusting parameters like temperature and catalyst concentration to achieve high purity and yield of biodiesel (Vicente, Martínez, & Aracil, 2007).

• Biomethane Production

  KOH injection in the pretreatment of lignocellulosic biomass, like wheat straw and meadow grass, significantly improves biomethane yield and hydrolysis rates, presenting an environmentally friendly and efficient approach to biomethane production (Feng, Moset, Li, Chen, & Møller, 2017).

Analytical and Measurement Techniques

• Tunable Diode Laser Atomic Absorption Spectroscopy

  This method is used for detecting gaseous atomic potassium, particularly in biomass combustion processes, where potassium often exists as KOH. The technique allows for accurate, calibration-free species quantification even under optically thick conditions (Qu, Steinvall, Ghorbani, & Schmidt, 2016).

• Measurement of Microwave Dielectric Properties

  The dielectric properties of KOH aqueous solutions have been studied for frequencies of 13 to 25 GHz, contributing to a better understanding of its effects on the hydrogen-bond network of water (Lileev, Loginova, & Lyashchenko, 2011).

Safety And Hazards

Potassium hydroxide is highly corrosive and can cause severe burns and eye damage. Inhalation or ingestion can lead to serious health issues. Therefore, proper handling and usage are essential.

Future Directions

Potassium hydroxide has a wide array of applications, predominantly in industrial processes. It plays a crucial role as a strong base in the manufacture of a variety of products. In the future, it may play a role in direct air capture (DAC) plants, which are trying to cool the planet by sucking carbon dioxide out of the air.

Synthesis routes and methods I

Procedure details

The above-mentioned 1/10 N-KOH solution in THF is prepared as follows. First 1.5 g of KOH is dissolved in about 3 ml of water, and 200 ml of THF and 30 ml of water are added thereto, followed by stirring. After standing, a uniform clear solution is formed, if necessary, by adding a small amount of methanol if the solution is separated or by adding a small amount of water if the solution is turbid. Then, the factor of the 1/10 N-KOH-THF solution thus obtained is standardized by a 1/10 N-HCl standard solution.

Synthesis routes and methods II

Procedure details

Example 4 illustrates that the addition of potassium hydroxide to sodium tripolyphosphate (wherein the level of the tripolyphosphate anion concentration was about equal to that which results by hydrolyzing 13.3% sodium trimetaphosphate with KOH) did not solubilize the sodium tripolyphosphate and a very heavy precipitate was observed.

Synthesis routes and methods III

Procedure details

A solution of 2 parts 4-cholesten-3-one, 2 parts 18-crown-6 and 1.5 parts potassium t-butoxide in 400 parts benzene was stirred for 30 minutes at room temperature under an oxygen atmosphere and worked up in the usual manner. The product, 2-hydroxycholesta-1,4-dien-3-one, was purified by preparative TLC recrystallized from ligroin [M.P. 112.5-113.5] and identified by its spectral data: 1H NMR (CDCl3) δ 6.13 (s,H-4) 6.30 (s,H-1); MS (70 ev)m/e 398 (M+); IR (CHCl3): 3420, 1620, 1605 cm-1. The same enol was obtained when a solution of 1.7 parts of 4-cholesten-3-one, 2.4 parts of 18-crown-6 and 1 part of potassium hydroxide in 350 parts benzene was stirred for 3 days at room temperature under an oxygen atmosphere and worked up in the usual manner. The rate of reaction in this and similar cases can be increased if the oxygen pressure is increased above one atmosphere. :